Cas no 2229563-83-9 (1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2229563-83-9
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 5867673
• PubChem ID: 165760302
• Update Time: 2025-07-19

1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-2006491
• 2229563-83-9

• Inchi： 1S/C9H9ClF3NO/c1-4-3-5(2)14-8(10)6(4)7(15)9(11,12)13/h3,7,15H,1-2H3
• InChI Key： HLDOQSQEQDNZIM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(C)N=1)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2229563-83-9)

1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2229563-83-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a chlorinated and dimethylated pyridine ring with a trifluoromethylated alcohol moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and development.

The chemical structure of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol is noteworthy for several reasons. The pyridine ring, a common heterocyclic aromatic compound, is known for its electron-withdrawing properties and its ability to form stable complexes with metal ions. The presence of the chlorine and methyl groups on the pyridine ring further modulates its electronic and steric properties, enhancing its reactivity and selectivity in various chemical reactions. The trifluoromethylated alcohol moiety adds to the compound's hydrophobicity and can influence its solubility and bioavailability.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can significantly alter the physicochemical properties of molecules, often leading to improved metabolic stability and enhanced binding affinity to biological targets. The trifluoromethyl group in 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol is particularly noteworthy for its ability to enhance the lipophilicity of the molecule without significantly affecting its polarity. This property makes it an attractive candidate for developing drugs with improved pharmacokinetic profiles.

The biological activity of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol has been the subject of several studies. Research has shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in inflammatory and neurological disorders. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary studies have indicated that it may have neuroprotective effects by modulating the activity of certain neurotransmitter receptors.

The potential therapeutic applications of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol are diverse and promising. In the context of inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), this compound could serve as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). In neurodegenerative disorders like Alzheimer's disease and Parkinson's disease, its neuroprotective properties could offer new avenues for treatment.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol in various therapeutic settings. Early results from preclinical studies have been encouraging, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. However, further research is needed to fully understand its mechanisms of action and potential side effects.

In addition to its therapeutic potential, 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-ligand interactions and for identifying novel targets in disease pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases and to develop new strategies for drug discovery.

The synthesis of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol involves several well-established organic reactions. One common approach involves the nucleophilic substitution of a trifluoromethylated alcohol with a 3-halo substituted pyridine derivative. This reaction can be carried out under mild conditions using appropriate catalysts and solvents. The high yield and purity of the final product make it suitable for large-scale production and commercialization.

In conclusion, 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-ol*9563l*83l*9) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new therapeutic agents for a variety of diseases. Ongoing research continues to uncover new applications and insights into its mechanisms of action.